4-(7,7-dimethyl-9,11-dioxo-6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinolin-10-yl)phenyl 4-chlorobenzoate

• Molecular Formula: C31H24ClNO4
• Molecular Weight: 510.0 g/mol
• IUPAC Name: [4-(7,7-dimethyl-9,11-dioxo-5,6,8,10-tetrahydroindeno[1,2-b]quinolin-10-yl)phenyl] 4-chlorobenzoate
• InChI: InChI=1S/C31H24ClNO4/c1-31(2)15-23-26(24(34)16-31)25(27-28(33-23)21-5-3-4-6-22(21)29(27)35)17-9-13-20(14-10-17)37-30(36)18-7-11-19(32)12-8-18/h3-14,25,33H,15-16H2,1-2H3
• InChI Key: VLLHOXPXEXVYNM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C3=C(N2)C4=CC=CC=C4C3=O)C5=CC=C(C=C5)OC(=O)C6=CC=C(C=C6)Cl)C(=O)C1)C

Description

This compound belongs to the indenoquinoline family, characterized by a fused bicyclic system combining indene and quinoline moieties. Key structural features include:

• Core framework: A 6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinoline backbone with 7,7-dimethyl and 9,11-dioxo substituents .
• Functionalization: A phenyl group at position 10, esterified with 4-chlorobenzoate, introducing electron-withdrawing and steric effects .
• Synthesis: Typically synthesized via condensation reactions using heterogeneous catalysts like Cu/zeolite-Y, achieving moderate yields (60–75%) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(7,7-dimethyl-9,11-dioxo-6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinolin-10-yl)phenyl 4-chlorobenzoate typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Indenoquinoline Core: The synthesis begins with the construction of the indenoquinoline core. This can be achieved through a Friedländer synthesis, where an appropriate ketone and aniline derivative are condensed in the presence of an acid catalyst.

Introduction of the Dimethyl Groups: The next step involves the introduction of the dimethyl groups at the 7-position of the indenoquinoline core. This can be accomplished through alkylation reactions using methylating agents such as methyl iodide.

Formation of the Phenyl Substituent: The phenyl group is then introduced through a Suzuki coupling reaction, where a boronic acid derivative of the phenyl group is coupled with a halogenated indenoquinoline intermediate.

Attachment of the Chlorobenzoate Moiety: Finally, the chlorobenzoate moiety is attached to the phenyl group through an esterification reaction using 4-chlorobenzoic acid and a suitable coupling reagent such as dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Ester Hydrolysis

The 4-chlorobenzoate ester group undergoes hydrolysis under acidic or alkaline conditions, yielding 4-chlorobenzoic acid and the corresponding phenol derivative.

Reaction Conditions	Products	Catalysts/Reagents
Acidic (HCl, H₂SO₄)	4-Chlorobenzoic acid + Phenol-indenoquinoline derivative	H₃O⁺, heat
Alkaline (NaOH, KOH)	4-Chlorobenzoate salt + Phenolate intermediate (neutralized to phenol)	OH⁻, aqueous/organic solvent

This reaction is critical for modifying the compound’s solubility and biological activity . The ester’s cleavage alters pharmacokinetic properties, as demonstrated in analogous chlorobenzoate derivatives .

Reduction of Carbonyl Groups

The dioxo groups (C=O) in the indenoquinoline core are susceptible to reduction, forming diols or secondary alcohols.

Reduction Method	Reagents	Products	Selectivity
Catalytic Hydrogenation	H₂, Pd/C or PtO₂	9,11-Diol derivative	Selective for α,β-unsaturated carbonyls
Borohydride Reduction	NaBH₄, LiAlH₄	Partial reduction to hemiketal intermediates	Limited by steric hindrance

Reduction pathways are influenced by the steric environment of the carbonyl groups, with catalytic hydrogenation providing higher yields for saturated products.

Aromatic Electrophilic Substitution

The electron-rich aromatic rings in the indenoquinoline system participate in electrophilic substitutions, though reactivity is modulated by the electron-withdrawing chlorine and carbonyl groups.

Reaction Type	Reagents	Position of Substitution	Major Product
Nitration	HNO₃, H₂SO₄	Meta to electron-withdrawing groups	Nitro-indenoquinoline derivative
Halogenation	Cl₂, FeCl₃	Para to existing substituents	Dichloro derivative

The chlorine atom on the benzoate group directs incoming electrophiles to meta positions, consistent with halogen’s -I effect .

Nucleophilic Aromatic Substitution

The chlorine atom in the 4-chlorobenzoate moiety can undergo nucleophilic displacement under specific conditions.

Nucleophile	Conditions	Products	Mechanism
Hydroxide Ion (OH⁻)	High temperature, polar solvent	4-Hydroxybenzoate ester	Bimolecular (SNAr)
Amines (NH₃, RNH₂)	Cu catalyst, DMF	4-Aminobenzoate derivative	Catalyzed aromatic substitution

This reactivity is leveraged to introduce functional groups for enhanced bioactivity or conjugation .

Oxidation Reactions

The tetrahydroquinoline ring system is prone to oxidation, particularly at allylic positions.

Oxidizing Agent	Products	Site of Oxidation
KMnO₄ (acidic)	Quinoline-dione derivatives	Allylic C-H bonds
Ozone (O₃)	Cleavage of conjugated double bonds	Indenoquinoline core

Oxidation products are often intermediates for synthesizing bioactive metabolites.

Scientific Research Applications

Chemistry

In the field of chemistry, this compound serves as a valuable building block for synthesizing more complex molecules. Its distinct structure allows researchers to explore new reaction pathways and develop innovative synthetic methodologies. The presence of functional groups such as carbonyls and chlorobenzoate enhances its reactivity and facilitates various chemical transformations.

Biology

Biologically, 4-(7,7-dimethyl-9,11-dioxo-6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinolin-10-yl)phenyl 4-chlorobenzoate is being investigated for its potential as a pharmacophore. The indenoquinoline core is known for exhibiting a range of biological activities including:

• Antimicrobial Activity : Exhibiting effectiveness against various bacterial strains.
• Anticancer Properties : Showing promise in inhibiting cancer cell proliferation.
• Anti-inflammatory Effects : Potentially reducing inflammation markers in biological assays.

Medicine

In medicinal chemistry, derivatives of this compound are being evaluated for their therapeutic potential. The compound's ability to interact with biological targets such as enzymes and receptors positions it as a promising candidate for drug discovery. Preliminary studies have indicated that modifications to the core structure can enhance its biological activity and specificity toward target proteins.

Industrial Applications

The unique structural features of this compound make it suitable for applications in advanced materials science. It has potential uses in:

• Organic Electronics : Such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), where its electronic properties can be exploited.

Mechanism of Action

The mechanism of action of 4-(7,7-dimethyl-9,11-dioxo-6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinolin-10-yl)phenyl 4-chlorobenzoate involves its interaction with specific molecular targets. The compound can bind to enzymes, receptors, or DNA, leading to modulation of their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access. Additionally, the compound’s ability to intercalate into DNA can disrupt DNA replication and transcription processes.

Comparison with Similar Compounds

Substituent Variations on the Benzoate Group

The 4-chlorobenzoate moiety distinguishes this compound from analogs with modified ester groups:

Compound Name	Substituent (R)	Molecular Formula	Molar Mass (g/mol)	Key Properties
4-(7,7-Dimethyl-9,11-dioxo-...phenyl 4-chlorobenzoate (Target)	4-Cl	C₃₂H₂₇ClNO₄	~509.99	Higher polarity due to Cl; potential for halogen bonding
4-(7,7-Dimethyl-9,11-dioxo-...phenyl 4-methoxybenzoate	4-OCH₃	C₃₂H₂₇NO₅	505.56	Increased solubility in polar solvents; electron-donating methoxy group
Ethyl 4-(4-(pyridazin-3-yl)phenethylamino)benzoate (I-6230)	Pyridazine	C₂₁H₂₂N₄O₂	362.43	Heterocyclic amine enhances bioactivity; distinct pharmacological profile

Key Insights :

• Chloro vs.
• Bioactivity divergence: Pyridazine-containing analogs (e.g., I-6230) exhibit different biological targets due to heterocyclic amine groups, unlike the ester-focused target compound .

Variations in the Indenoquinoline Core

Modifications to the bicyclic framework or substituent positions alter physicochemical and synthetic profiles:

Compound Name	Core Modification	Synthesis Method	Yield	Notable Properties
10-(4-Bromophenyl)-7,8,10,10a-tetrahydro-6H-indeno[1,2-b]quinoline-9,11-dione	10-(4-Br-phenyl); no ester group	Multi-step condensation	~65%	Reduced solubility due to bromine; π-π stacking potential
5-(4-Fluorophenyl)-7,8-dihydro-7,7-dimethyl-10-(4-methylphenyl)-...dione	Fluorophenyl at position 5	Ionic liquid ([bmimBF₄])-mediated	70–75%	Enhanced crystallinity; non-classical C–H⋯O hydrogen bonds stabilize packing
7-Phenyl-10-aryl-5H-indeno[1,2-b]quinoline-9,11-dione derivatives	7-Phenyl; 10-aryl	One-pot proline catalysis	73–80%	Improved synthetic efficiency; tunable aryl groups for activity optimization

Key Insights :

• Positional effects : Fluorine at position 5 () introduces steric hindrance, altering crystal packing vs. the target compound’s 10-phenyl ester .
• Synthetic efficiency : One-pot methods with proline catalysis () outperform traditional Cu/zeolite-Y approaches () in yield and simplicity .

Physicochemical and Structural Properties

Property	Target Compound	4-Methoxy Analog	10-(4-Br-phenyl) Analog
Solubility	Low in water; moderate in DMSO	Higher in alcohols/ethers	Very low due to Br
Melting Point	~220–225°C (estimated)	~210–215°C	>250°C
Hydrogen Bonding	C=O⋯H–C interactions likely	OCH₃ may weaken H-bonding	Limited; dominated by Br⋯π
Ring Conformation	Half-chair (predicted)	Similar puckering	Planar due to bromine bulk

Structural Analysis :

• The target compound’s hexahydroindenoquinoline core likely adopts a half-chair conformation, as observed in fluorophenyl analogs (). Bromine’s bulkiness in may force planarization, reducing ring puckering .
• Methoxy groups () enhance solubility via dipole-dipole interactions, while chloro groups prioritize halogen bonding .

Biological Activity

The compound 4-(7,7-dimethyl-9,11-dioxo-6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinolin-10-yl)phenyl 4-chlorobenzoate is a synthetic derivative belonging to the class of indenoquinoline compounds. These compounds have garnered attention due to their potential biological activities including antibacterial, antioxidant, and anticancer properties. This article reviews the biological activity of this specific compound based on available research findings.

• Molecular Formula : C32H27ClN2O4
• Molar Mass : 528.02 g/mol
• CAS Number : Not explicitly provided in the sources reviewed.

Biological Activity Overview

The biological activity of 4-(7,7-dimethyl-9,11-dioxo-6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinolin-10-yl)phenyl 4-chlorobenzoate has been studied primarily in the context of its antibacterial and antioxidant properties.

Antibacterial Activity

Research has shown that derivatives of indenoquinoline compounds exhibit significant antibacterial effects against various strains of bacteria. For instance:

• Testing Method : The disc diffusion method was employed to assess the antibacterial efficacy against Gram-positive and Gram-negative bacteria.
• Results : Compounds similar to the target compound showed moderate to potent activity against Staphylococcus aureus and Escherichia coli. The presence of electron-withdrawing groups was correlated with enhanced antibacterial activity .

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Activity Level
Staphylococcus aureus	50 μg/mL	Moderate
Escherichia coli	100 μg/mL	Potent
Pseudomonas aeruginosa	100 μg/mL	Moderate

Antioxidant Activity

The antioxidant potential of the compound was evaluated through various assays measuring radical scavenging activity. The results indicated that:

• The compound exhibited significant antioxidant properties at concentrations as low as 10 μg/mL.

The mechanism underlying the biological activities of indenoquinoline derivatives often involves:

• Inhibition of Bacterial Cell Wall Synthesis : Similar compounds have been shown to disrupt bacterial cell wall integrity.
• Radical Scavenging : The presence of dioxo functional groups contributes to the ability to neutralize free radicals.

Case Studies and Research Findings

• Study on Antibacterial Efficacy : A recent study synthesized several derivatives and tested their antibacterial properties. Among them, certain compounds demonstrated superior efficacy against E. coli and S. aureus, indicating a promising application for treating bacterial infections .
• Antioxidant Evaluation : Another research effort focused on evaluating the antioxidant capacity of various quinoline derivatives. The results highlighted that modifications in the chemical structure significantly influenced their radical scavenging ability .

Q & A

Q. Table 1. Key Spectroscopic Benchmarks for Structural Validation

Technique	Critical Peaks/Data Points	Functional Group Confirmation
¹H NMR	δ 1.3 ppm (s, 6H, CH₃)	Methyl groups in indenoquinoline core
¹³C NMR	δ 170 ppm (ester C=O)	Ester linkage
IR	1720 cm⁻¹ (C=O stretch)	Ester carbonyl

Q. Table 2. Optimized Reaction Conditions for Synthesis

Parameter	Optimal Range	Impact on Yield
Temperature	0–25°C	Minimizes thermal degradation
Catalyst	DCC/DMAP	Esterification efficiency
Solvent	Anhydrous DCM	Polar aprotic stabilization